Cas no 2137457-62-4 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-iodo-4-methoxyphenyl)acetic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-iodo-4-methoxyphenyl)acetic acid
• CAS No: 2137457-62-4
• MF: C₂₄H₂₀INO₅
• MW: 529.32377910614
• CID: 5255778
• PubChem ID: 165441009
• Update Time: 2025-11-07

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-iodo-4-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-iodo-4-methoxyphenyl)acetic acid
• EN300-395359
• 2137457-62-4

• Inchi： 1S/C24H20INO5/c1-30-14-10-11-19(21(25)12-14)22(23(27)28)26-24(29)31-13-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-12,20,22H,13H2,1H3,(H,26,29)(H,27,28)
• InChI Key： BQNCIYCUTKXPDB-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC

Computed Properties

• Exact Mass: 529.03862g/mol
• Monoisotopic Mass: 529.03862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-iodo-4-methoxyphenyl)acetic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-iodo-4-methoxyphenyl)acetic Acid (CAS No. 2137457-62-4)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-iodo-4-methoxyphenyl)acetic acid, identified by its CAS number 2137457-62-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The structural features of this molecule, particularly its dual functionality and the presence of specific substituents, contribute to its unique chemical properties and biological relevance.

The molecular structure of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-iodo-4-methoxyphenyl)acetic acid consists of a central acetic acid moiety modified with two distinct functional groups: a carbamate group attached to a fluorenyl ring and an amino group linked to an iodo-substituted methoxyphenyl group. This bifunctional design not only enhances the compound's versatility but also opens up numerous possibilities for further chemical modifications and derivatization, which are crucial for optimizing its pharmacological properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-iodo-4-methoxyphenyl)acetic acid has been investigated for its potential role in modulating various cellular processes, including enzyme inhibition and receptor binding. Its unique structural features make it a promising candidate for further exploration in the context of medicinal chemistry.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The fluorenyl moiety, known for its stability and hydrophobicity, provides a favorable environment for binding to proteins and enzymes. Meanwhile, the iodo-substituted methoxyphenyl group introduces additional electronic properties that can fine-tune the compound's interactions with biological targets. These characteristics make 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-iodo-4-methoxyphenyl)acetic acid an attractive scaffold for designing new drugs with improved efficacy and reduced side effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the carbamate group onto the fluorenyl ring is a critical step that requires precise control over reaction conditions. Similarly, the attachment of the iodo-substituted methoxyphenyl group necessitates careful selection of reagents and catalysts to achieve the desired transformation without unwanted byproducts.

Recent advancements in synthetic methodologies have enabled researchers to streamline the synthesis of complex molecules like 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-iodo-4-methoxyphenyl)acetic acid. Techniques such as palladium-catalyzed cross-coupling reactions have significantly improved the efficiency and scalability of these synthetic routes. These advancements not only facilitate the production of larger quantities of the compound but also allow for more rapid exploration of its pharmacological properties.

In addition to its synthetic significance, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-iodo-4-methoxyphenyl)acetic acid has been studied for its potential applications in drug discovery. Its unique structural features make it a versatile scaffold for designing molecules with specific biological activities. Researchers have explored various derivatives of this compound, aiming to enhance its potency, selectivity, and pharmacokinetic properties.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. Initial findings suggest that it exhibits promising activity against certain disease-related targets, making it a valuable candidate for further development. However, more extensive research is needed to fully understand its therapeutic potential and to identify any potential adverse effects.

The use of computational methods has also played a significant role in the study of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-iodo-4-methoxyphenyl)acetic acid. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These predictions provide valuable insights into its mechanism of action and help guide the design of more effective derivatives.

In conclusion, 2-({[(9H-fluoren-9-yli)meth oxy]carbony l}amino)- 2-( 2 - iodo - 4 - meth oxyph en y l )a cetic ac id, with CAS number 2137457 -62 -4, is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activity make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.